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Compound of Interest

Compound Name: LB30870

Cat. No.: B3062492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of LB30870, a potent

and selective direct thrombin inhibitor, in preclinical animal models of thrombosis. The following

sections detail the mechanism of action, summarize key quantitative data from animal studies,

and provide a detailed experimental protocol for a commonly used venous thrombosis model.

Mechanism of Action
LB30870 is a direct thrombin inhibitor, meaning it binds directly to the active site of thrombin,

preventing it from converting fibrinogen to fibrin, the key protein in the formation of a blood clot.

[1][2] Its mechanism involves rapid association with and slow dissociation from the thrombin

molecule, contributing to its potent anticoagulant effect.[1][2] This targeted action on thrombin

makes it an effective antithrombotic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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